Cas no 1820576-14-4 (3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans)

• Product Name: 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans
• CAS No: 1820576-14-4
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 6411608
• PubChem ID: 86811796
• Update Time: 2025-06-12

3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans Chemical and Physical Properties

Names and Identifiers

• 1820576-14-4
• rac-(2R,3S)-3-amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 3-amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans
• EN300-185806
• AKOS026744935
• 1807920-02-0
• (2R,3S)-3-amino-5-bromo-2-methyl-2,3-dihydro-1
• (2R,3S)-5-bromo-2-methyl-1,1-dioxo-2,3-dihydro-1-benzothiophen-3-amine
• EN300-1667065
• E?-benzothiophene-1,1-dione
• (2R,3S)-3-Amino-5-bromo-2-methyl-2,3-dihydrobenzo[b]thiophene 1,1-dioxide
• (2R,3S)-3-amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans

• Inchi： 1S/C9H10BrNO2S/c1-5-9(11)7-4-6(10)2-3-8(7)14(5,12)13/h2-5,9H,11H2,1H3/t5-,9-/m1/s1
• InChI Key： HSLYDEAOOXOAAK-MLUIRONXSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@H]([C@@H](C)S2(=O)=O)N

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans

Comprehensive Overview of 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans (CAS No. 1820576-14-4)

The compound 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans (CAS No. 1820576-14-4) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzothiophene core substituted with amino, bromo, and methyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics and advanced materials.

One of the key features of 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans is its trans configuration, which influences its stereochemical properties and reactivity. This configuration is critical for its application in asymmetric synthesis and chiral drug development. The presence of the bromo substituent also offers opportunities for further functionalization, making it a versatile building block in organic synthesis.

In recent years, the demand for benzothiophene-based compounds has surged, driven by their applications in drug discovery and optoelectronic materials. 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans is no exception, as it aligns with the growing trend of designing heterocyclic compounds with tailored properties. Its potential use in kinase inhibitors and anti-inflammatory agents has sparked interest among medicinal chemists.

The synthesis of 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans involves multi-step reactions, including bromination, amination, and oxidation processes. These methods are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical research. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize its structure and confirm its identity.

From an industrial perspective, 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans is gaining attention as a precursor for high-value derivatives. Its compatibility with cross-coupling reactions and catalysis makes it a preferred choice for scaling up production. Companies specializing in custom synthesis and contract research are actively exploring its commercial potential.

Environmental and safety considerations are also paramount when working with 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans. Proper handling, storage, and disposal protocols must be followed to minimize risks. Regulatory compliance with REACH and other global standards ensures its safe use in laboratories and manufacturing facilities.

In conclusion, 3-Amino-5-bromo-2-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, trans (CAS No. 1820576-14-4) represents a promising compound with diverse applications. Its structural complexity and functional versatility position it as a key player in advancing drug discovery and material science. As research continues, this compound is expected to unlock new possibilities in synthetic chemistry and beyond.